Cas no 93350-69-7 (4-Isothiazolecarboxylic acid, 3-methyl-5-(phenylamino)-, ethyl ester)

93350-69-7 structure
Product name:4-Isothiazolecarboxylic acid, 3-methyl-5-(phenylamino)-, ethyl ester
CAS No:93350-69-7
MF:C13H14N2O2S
MW:262.327461719513
CID:1980831
4-Isothiazolecarboxylic acid, 3-methyl-5-(phenylamino)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Isothiazolecarboxylic acid, 3-methyl-5-(phenylamino)-, ethyl ester
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- Inchi: 1S/C13H14N2O2S/c1-3-17-13(16)11-9(2)15-18-12(11)14-10-7-5-4-6-8-10/h4-8,14H,3H2,1-2H3
- InChI Key: MGAWUVHPFYLRDQ-UHFFFAOYSA-N
- SMILES: S1C(NC2=CC=CC=C2)=C(C(OCC)=O)C(C)=N1
Experimental Properties
- Density: 1.256±0.06 g/cm3(Predicted)
- Melting Point: 71 °C
- Boiling Point: 327.8±34.0 °C(Predicted)
- pka: 4.32±0.30(Predicted)
4-Isothiazolecarboxylic acid, 3-methyl-5-(phenylamino)-, ethyl ester Related Literature
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Y. Guo,J.-M. Basset,H. Kameyama Chem. Commun., 2015,51, 12044-12047
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Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
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Jiayun Hu,Manuka Ghosh,Marvin J. Miller Anal. Methods, 2019,11, 296-302
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Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
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